Cas no 2138549-42-3 (ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate)

• Product Name: ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate
• CAS No: 2138549-42-3
• MF: C₁₀H₁₉F₃N₂O₂
• MW: 256.265273332596
• CID: 6244257
• PubChem ID: 165747525
• Update Time: 2025-10-21

ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate
• EN300-1179216
• 2138549-42-3
• ethyl 3-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}propanoate

• Inchi： 1S/C10H19F3N2O2/c1-3-17-9(16)4-6-15(7-5-14-2)8-10(11,12)13/h14H,3-8H2,1-2H3
• InChI Key： ZTXIONWUXZMSQG-UHFFFAOYSA-N
• SMILES： FC(CN(CCC(=O)OCC)CCNC)(F)F

Computed Properties

• Exact Mass: 256.13986234g/mol
• Monoisotopic Mass: 256.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate

Comprehensive Analysis of Ethyl 3-{2-(Methylamino)ethyl(2,2,2-Trifluoroethyl)amino}propanoate (CAS No. 2138549-42-3)

The compound ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate (CAS No. 2138549-42-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an ethyl ester, a methylaminoethyl moiety, and a trifluoroethyl segment. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the trifluoroethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced bioavailability and metabolic stability, which are critical in drug design.

In recent years, the demand for fluorinated compounds has surged due to their applications in precision medicine and sustainable agriculture. Researchers are increasingly exploring molecules like CAS No. 2138549-42-3 for their potential in targeting specific biological pathways. For instance, the methylaminoethyl component could play a role in modulating neurotransmitter systems, making it relevant to studies on neurological disorders. Meanwhile, the ethyl ester group offers versatility in synthetic chemistry, enabling further derivatization for optimized properties.

The synthesis of ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate typically involves multi-step organic reactions, including amine alkylation and esterification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. This compound’s stability under various conditions makes it suitable for high-throughput screening in drug discovery, a topic frequently searched by professionals in the field. Its logP value and solubility profile are also critical parameters for formulation scientists.

From an industrial perspective, CAS No. 2138549-42-3 aligns with the growing trend toward green chemistry. The incorporation of fluorine atoms can reduce environmental persistence while maintaining efficacy, addressing concerns about chemical sustainability. This dual benefit resonates with current searches on eco-friendly fluorochemicals and biodegradable additives. Additionally, the compound’s potential as a building block for functional materials has sparked interest in fields like flexible electronics and coatings.

In summary, ethyl 3-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}propanoate represents a versatile and scientifically valuable molecule. Its structural complexity and functional diversity make it a focal point for interdisciplinary research, bridging gaps between medicinal chemistry, materials science, and environmental innovation. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in life sciences and industrial technology.